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Compound of Interest

Compound Name: Benzidine dihydrochloride

Cat. No.: B1201018

This technical guide provides a comprehensive overview of the chemical and physical
properties of benzidine dihydrochloride, with a focus on its molecular characteristics. It is
intended for researchers, scientists, and professionals in the field of drug development and
chemical research. This document outlines key quantitative data, experimental protocols, and a
visualization of its metabolic activation pathway.

Core Chemical and Physical Properties

Benzidine dihydrochloride is the dihydrochloride salt of benzidine, an aromatic amine. It
typically presents as a white to off-white crystalline powder, though it may darken upon
exposure to air and light.[1][2] This compound has been noted for its carcinogenic properties
and is recognized as a tumor-promoting agent.[3]

Quantitative Data Summary

The following table summarizes the key quantitative properties of benzidine dihydrochloride.
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Property Value Source(s)
Molecular Formula C12H14CI2N2 or Ci2H12N2-2HCI  [1][3][4]
Molecular Weight 257.16 g/mol [11[3]I5]
CAS Number 531-85-1 [11[3]
Melting Point >300 °C (>572 °F) [1][6]
Water Solubility 1to 5 mg/mL at 23.5 °C [1]
Appearance White to off-white crystalline (2]
powder
Purity >99% (by titration) [3]

Metabolic Activation and Genotoxicity

The carcinogenicity of benzidine is linked to its metabolic activation into reactive intermediates
that can bind to DNA, leading to mutations. This process involves several key enzymatic
pathways primarily in the liver and bladder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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